Cas no 2020761-84-4 (Tert-butyl 3-(2-methoxyacetyl)-3-methylazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-methoxyacetyl)-3-methylazetidine-1-carboxylate
• CAS No: 2020761-84-4
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6077037
• PubChem ID: 165467914
• Update Time: 2025-07-17

Tert-butyl 3-(2-methoxyacetyl)-3-methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2020761-84-4
• EN300-796816
• tert-butyl 3-(2-methoxyacetyl)-3-methylazetidine-1-carboxylate
• Tert-butyl 3-(2-methoxyacetyl)-3-methylazetidine-1-carboxylate

• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(15)13-7-12(4,8-13)9(14)6-16-5/h6-8H2,1-5H3
• InChI Key： QPGWKRRPQXQFIT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(COC)=O)(C)C1)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.8Ų

Additional information on Tert-butyl 3-(2-methoxyacetyl)-3-methylazetidine-1-carboxylate

Tert-butyl 3-(2-methoxyacetyl)-3-methylazetidine-1-carboxylate (CAS No. 2020761-84-4): A Comprehensive Overview

Chemical compound Tert-butyl 3-(2-methoxyacetyl)-3-methylazetidine-1-carboxylate, identified by its CAS number 2020761-84-4, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of azetidine derivatives, which are known for their diverse applications in medicinal chemistry. The presence of a tert-butyl group, a 2-methoxyacetyl moiety, and a methyl-substituted azetidine ring imparts distinct chemical and pharmacological characteristics, making it a valuable scaffold for drug discovery and development.

The Tert-butyl 3-(2-methoxyacetyl)-3-methylazetidine-1-carboxylate structure is characterized by its high molecular complexity, which contributes to its potential as a versatile intermediate in synthetic chemistry. The tert-butyl group enhances the compound's stability and solubility, while the methoxyacetyl substituent introduces functionality that can be further modified for targeted biological effects. These features make it an attractive candidate for exploring novel therapeutic agents.

In recent years, there has been growing interest in azetidine derivatives due to their ability to modulate various biological pathways. Specifically, compounds with similar structural motifs have shown promise in the development of treatments for neurological disorders, inflammation, and infectious diseases. The CAS No. 2020761-84-4 identifier ensures precise identification and facilitates accurate referencing in scientific literature and patents.

One of the most compelling aspects of Tert-butyl 3-(2-methoxyacetyl)-3-methylazetidine-1-carboxylate is its potential as a precursor for bioactive molecules. Researchers have leveraged its framework to design derivatives with enhanced pharmacological properties. For instance, modifications at the azetidine ring or the acetyl group can lead to compounds with improved binding affinity to biological targets. This flexibility underscores the compound's significance in medicinal chemistry.

Recent studies have highlighted the role of azetidine derivatives in addressing unmet medical needs. A notable example involves their application in the synthesis of enzyme inhibitors, which are crucial for treating metabolic and inflammatory conditions. The Tert-butyl 3-(2-methoxyacetyl)-3-methylazetidine-1-carboxylate derivative has been explored as a key intermediate in these efforts, demonstrating its utility in generating novel inhibitors with high specificity and efficacy.

The chemical synthesis of Tert-butyl 3-(2-methoxyacetyl)-3-methylazetidine-1-carboxylate involves multi-step reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity, which are critical for pharmaceutical applications.

The pharmacokinetic profile of Tert-butyl 3-(2-methoxyacetyl)-3-methylazetidine-1-carboxylate is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for developing safe and effective drugs. Preliminary studies suggest that its structural features may influence its bioavailability and metabolic stability, making it a promising candidate for further pharmacokinetic evaluations.

In conclusion, Tert-butyl 3-(2-methoxyacetyl)-3-methylazetidine-1-carboxylate (CAS No. 2020761-84-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and potential biological activities position it as a valuable tool for drug discovery and development. As research continues to uncover new applications for azetidine derivatives, this compound is likely to play an increasingly important role in addressing global health challenges.